Cas no 10359-69-0 (Benzenesulfonic acid,5-nitro-2-(2-phenylethenyl)-, sodium salt (1:1))

• Product Name: Benzenesulfonic acid,5-nitro-2-(2-phenylethenyl)-, sodium salt (1:1)
• CAS No: 10359-69-0
• MF: C₁₄H₁₀NNaO₅S
• MW: 327.287673473358
• CID: 141178
• PubChem ID: 112108
• Update Time: 2025-04-19

Benzenesulfonic acid,5-nitro-2-(2-phenylethenyl)-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,5-nitro-2-(2-phenylethenyl)-, sodium salt (1:1)
• sodium 4-nitro-2-stilbenesulphonate
• 5-Nitro-2-(2-phenylethenyl)benzenesulfonic acid sodium salt
• sodium;5-nitro-2-(2-phenylethenyl)benzenesulfonate
• DTXSID6065050
• 10359-69-0
• Benzenesulfonic acid, 5-nitro-2-(2-phenylethenyl)-, sodium salt

• Inchi： 1S/C14H11NO5S.Na/c16-15(17)13-9-8-12(14(10-13)21(18,19)20)7-6-11-4-2-1-3-5-11;/h1-10H,(H,18,19,20);/q;+1/p-1
• InChI Key： MBOXOIPGVJIOIL-UHFFFAOYSA-M
• SMILES： S(C1C=C(C=CC=1C=CC1C=CC=CC=1)[N+](=O)[O-])(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 327.01800
• Monoisotopic Mass: 327.01773788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 471
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 111.40000
• LogP: 4.27330